Cas no 896283-78-6 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide
• CAS No: 896283-78-6
• MF: C₂₁H₁₆N₂O₄S₂
• MW: 424.492742538452
• CID: 6477187
• Update Time: 2025-10-29

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide
• CZGLTDHHZWUFTB-UHFFFAOYSA-N

• Inchi： 1S/C21H16N2O4S2/c1-29(26,27)15-6-4-5-13(11-15)20(25)22-14-9-10-18(24)16(12-14)21-23-17-7-2-3-8-19(17)28-21/h2-12,23H,1H3,(H,22,25)/b21-16+
• InChI Key： JHUGCYWLVDRDFI-LTGZKZEYSA-N
• SMILES： C(NC1C=CC(=O)/C(=C2\NC3=CC=CC=C3S\2)/C=1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide

N-3-(1,3-Benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide: A Comprehensive Overview

The compound with CAS No 896283-78-6, known as N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzothiazole ring system, a hydroxyphenyl group, and a methanesulfonyl substituent. These functional groups contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the hydroxyphenyl group in this compound enhances its ability to interact with biological targets, making it a promising candidate for further exploration in pharmacological research. Additionally, the methanesulfonyl group imparts stability and modulates the compound's solubility, which are critical factors for drug delivery systems.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted techniques, which have significantly improved reaction efficiency and yield. Researchers have also explored the stereochemical properties of this molecule, revealing its potential for enantioselective synthesis—a key aspect in developing chiral drugs with higher efficacy and reduced side effects.

In terms of biological activity, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide has shown remarkable selectivity towards certain protein kinases, making it a valuable tool in studying cellular signaling pathways. Recent experiments have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent for chronic diseases such as arthritis and neurodegenerative disorders.

The integration of computational chemistry methods has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular docking studies have revealed how its structural features enable strong binding to specific receptor sites, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies tailored to optimize its pharmacokinetic properties.

Moreover, the environmental impact of synthesizing this compound has been a focus of recent research. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been implemented to reduce waste and energy consumption during production. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-methanesulfonylbenzamide represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with innovative synthesis methods and promising biological activity, positions it as a key player in future advancements in medicine and materials science.